Cas no 1192354-74-7 (Estradiol benzoate-d)
Estradiol benzoate-d Chemical and Physical Properties
Names and Identifiers
-
- 17β-Estradiol-16,16,17-d3 3-Benzoate
- 17β-Estradiol-16?16?17-d3 3-Benzoate
- Estradiol benzoate-d
-
- Inchi: 1S/C25H28O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8,10,15,20-23,26H,7,9,11-14H2,1H3/t20-,21-,22+,23+,25+/m1/s1
- InChI Key: UYIFTLBWAOGQBI-BZDYCCQFSA-N
- SMILES: C[C@@]12[C@]([H])(C([H])([H])C[C@@]1([H])[C@]1([H])CCC3=CC(OC(C4C=CC=CC=4)=O)=CC=C3[C@@]1([H])CC2)O
Estradiol benzoate-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E888201-1mg |
17b-Estradiol-16,16,17-d3 3-Benzoate |
1192354-74-7 | 1mg |
$ 333.00 | 2023-09-07 | ||
| TRC | E888201-5mg |
17b-Estradiol-16,16,17-d3 3-Benzoate |
1192354-74-7 | 5mg |
$ 1372.00 | 2023-09-07 | ||
| TRC | E888201-10mg |
17b-Estradiol-16,16,17-d3 3-Benzoate |
1192354-74-7 | 10mg |
$ 1918.00 | 2023-09-07 | ||
| MedChemExpress | HY-B1192S-1mg |
Estradiol benzoate-d |
1192354-74-7 | ≥99.0% | 1mg |
¥2800 | 2025-04-16 | |
| MedChemExpress | HY-B1192S-5mg |
Estradiol benzoate-d |
1192354-74-7 | ≥99.0% | 5mg |
¥12000 | 2023-08-31 | |
| Key Organics Ltd | MS-26206-1mg |
Estradiol benzoate-d3 |
1192354-74-7 | >97% | 1mg |
£661.79 | 2025-02-09 |
Estradiol benzoate-d Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Estradiol benzoate-d
Estradiol Benzoate-d: A Comprehensive Overview in Modern Chemical and Biomedical Research
Estradiol benzoate-d, a derivative of the well-known Estradiol Benzoate, is a compound of significant interest in the field of chemical and biomedical research. The inclusion of the deuterium isotope (d) in its molecular structure not only enhances its utility in analytical studies but also opens new avenues in drug development and pharmacokinetic research. This introduction delves into the compound's properties, applications, and the latest research findings that underscore its importance.
The molecular formula of Estradiol Benzoate-d is C24H26D2O3, reflecting its modification with deuterium atoms. This substitution imparts unique isotopic characteristics that make it an invaluable tool in nuclear magnetic resonance (NMR) spectroscopy, particularly in the study of hormone-receptor interactions. The benzoate ester group enhances the lipophilicity of estradiol, facilitating better absorption and bioavailability when administered orally or transdermally.
In recent years, Estradiol Benzoate-d has found extensive use in mechanistic studies of estrogenic compounds. Its stable isotope labeling allows researchers to track metabolic pathways and interaction dynamics with high precision. For instance, studies utilizing Estradiol Benzoate-d have provided insights into how estrogens are metabolized in vivo, revealing key enzymes and pathways involved in their degradation. These findings are crucial for understanding the therapeutic efficacy and potential side effects of estrogen-based medications.
The compound's role in drug development has been particularly highlighted in the context of breast cancer research. Estrogens are known to play a pivotal role in the growth and progression of certain types of breast cancer. By studying Estradiol Benzoate-d, researchers can better understand how estrogens interact with their receptors (ERα and ERβ) and how this interaction can be modulated to develop targeted therapies. Recent advancements suggest that deuterium labeling can stabilize hormone-receptor complexes, providing a clearer picture of binding affinities and duration of action.
Moreover, Estradiol Benzoate-d has been instrumental in clinical trial simulations, where its isotopic properties allow for non-invasive monitoring of drug distribution and efficacy. This has been particularly useful in Phase I trials for new estrogenic drugs, where understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical. The use of labeled compounds like Estradiol Benzoate-d helps in optimizing dosages and predicting patient responses more accurately.
The application of Estradiol Benzoate-d extends beyond oncology into reproductive health research. Estrogens are essential hormones involved in menstrual cycles, pregnancy, and menopause. Studies using this labeled compound have shed light on how estrogens regulate gene expression in various tissues. For example, research has shown that Estradiol Benzoate-d can modulate the expression of genes related to bone density, cardiovascular health, and cognitive function. These insights are vital for developing treatments for conditions like osteoporosis and Alzheimer's disease.
In the realm of analytical chemistry, Estradiol Benzoate-d serves as an internal standard for accurate quantification of estradiol in biological samples. Its stable isotope signature allows for precise detection even at low concentrations, making it an indispensable tool in clinical laboratories. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) benefit greatly from the use of this compound, ensuring reliable results in hormone profiling.
The synthesis of Estradiol Benzoate-d presents unique challenges due to the need for precise isotopic incorporation. Advanced techniques such as deuterium exchange reactions and catalytic hydrogenation are employed to achieve high isotopic purity. These synthetic methodologies not only require expertise but also specialized equipment, underscoring the compound's value as a research tool reserved for well-equipped laboratories.
Future directions in research involving Estradiol Benzoate-d include exploring its potential as a biomarker for estrogen receptor-positive (ER+) breast cancer patients. By tracking the compound's metabolism over time, clinicians may be able to predict responses to therapy more effectively. Additionally, studies are underway to investigate its use in personalized medicine approaches, where individual patient responses to estrogen-based therapies can be tailored based on metabolic profiles derived from labeled compound studies.
In conclusion,Estradiol Benzoate-d represents a significant advancement in both chemical synthesis and biomedical research applications. Its unique isotopic properties make it an indispensable tool for studying estrogenic compounds across various therapeutic areas. As research continues to uncover new insights into hormone-receptor interactions and metabolic pathways,Estradiol Benzoate-d will undoubtedly play a pivotal role in shaping future treatments for estrogen-related disorders.
1192354-74-7 (Estradiol benzoate-d) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)